Kaerophyllin
Kaerophyllin
Brand Name:
Vulcanchem
CAS No.:
75590-33-9
VCID:
VC0030225
InChI:
InChI=1S/C21H20O6/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-6-18-20(10-13)27-12-26-18/h3-6,8-10,15H,7,11-12H2,1-2H3/b16-8+/t15-/m0/s1
SMILES:
COC1=C(C=C(C=C1)C=C2C(COC2=O)CC3=CC4=C(C=C3)OCO4)OC
Molecular Formula:
C21H20O6
Molecular Weight:
368.4 g/mol
Kaerophyllin
CAS No.: 75590-33-9
Reference Standards
VCID: VC0030225
Molecular Formula: C21H20O6
Molecular Weight: 368.4 g/mol
| CAS No. | 75590-33-9 |
|---|---|
| Product Name | Kaerophyllin |
| Molecular Formula | C21H20O6 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | (3E,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methylidene]oxolan-2-one |
| Standard InChI | InChI=1S/C21H20O6/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-6-18-20(10-13)27-12-26-18/h3-6,8-10,15H,7,11-12H2,1-2H3/b16-8+/t15-/m0/s1 |
| Standard InChIKey | CSKOHFAJPKLSBP-MDNIKOHYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/2\[C@H](COC2=O)CC3=CC4=C(C=C3)OCO4)OC |
| SMILES | COC1=C(C=C(C=C1)C=C2C(COC2=O)CC3=CC4=C(C=C3)OCO4)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C=C2C(COC2=O)CC3=CC4=C(C=C3)OCO4)OC |
| Appearance | Powder |
| Synonyms | kaerophyllin |
| PubChem Compound | 6440534 |
| Last Modified | Nov 11 2021 |
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